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Compound of Interest

Compound Name: Bradykinin (acetate)

Cat. No.: B10760427

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bradykinin is a potent vasoactive nonapeptide involved in a myriad of physiological and
pathological processes, including inflammation, pain perception, vasodilation, and smooth
muscle contraction.[1][2] It exerts its effects primarily through the activation of two G protein-
coupled receptors, the B1 and B2 receptors.[1][2] The B2 receptor is constitutively expressed in
a wide range of tissues, while the B1 receptor is typically upregulated in response to tissue
injury and inflammation.[1] Due to its central role in these pathways, Bradykinin is a critical tool
in cardiovascular research, inflammation studies, and drug discovery efforts targeting these
systems.

This document provides a comprehensive guide for the preparation of Bradykinin (acetate)
stock solutions, ensuring accurate and reproducible experimental outcomes.

Data Presentation: Chemical and Physical
Properties

A summary of the key quantitative data for Bradykinin (acetate) is presented in the table
below for easy reference.
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Property Value Source(s)
Molecular Formula Cs0H73N15011 * XC2H402 [3114]
Molecular Weight 1060.2 g/mol (free base) [311415][6]
Appearance White to off-white powder [7]
Purity >98% [3]
~12 mg/mL[3], 2113 mg/mL
Solubility in DMSO (with gentle warming)[1], 100 [1][3]18]
mg/mL[8]
o ~10 mg/mL[3], 2113.5 mg/mL
Solubility in Ethanol ) ) [1][3]
(with gentle warming)[1]
Soluble up to 1 mg/mL[6],
Solubility in Water >226.6 mg/mL[1], 100 [11[61[8]
mg/mL[8]
Solubility in PBS (pH 7.2) ~2 mg/mL [3]
Solubility in 0.1 M Acetic Acid 25 mg/mL [2][9][10]
Storage of Solid -20°C [3][6]
Stability of Solid > 4 years at -20°C [3]
Aliquot and store at -20°C for
) up to 3 months.[10] Avoid long-
Storage of Stock Solution [1][3][10]

term storage of aqueous
solutions.[1][3]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Bradykinin (acetate)
Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution in an organic

solvent, suitable for long-term storage and subsequent dilution in aqueous buffers for cell-

based assays.
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Materials:

Bradykinin (acetate) powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, RNase/DNase-free microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Aseptic Technique: Perform all steps under a laminar flow hood to maintain sterility.

« Equilibration: Allow the vial of Bradykinin (acetate) powder to equilibrate to room
temperature for at least 15-20 minutes before opening to prevent condensation.

e Weighing: Carefully weigh the desired amount of Bradykinin (acetate) powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 10.6 mg of Bradykinin
(acetate) (based on a molecular weight of 1060.2 g/mol ).

 Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the
Bradykinin (acetate) powder. For a 10 mM stock, if you weighed 10.6 mg, add 1 mL of
DMSO.

o Solubilization: Gently vortex the solution until the powder is completely dissolved. If
necessary, gentle warming (e.g., in a 37°C water bath for a few minutes) can aid in
dissolution.[1]

 Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile
microcentrifuge tubes. This minimizes freeze-thaw cycles which can degrade the peptide.

o Storage: Store the aliquots at -20°C. Stock solutions in DMSO are stable for up to 3 months.
[10]
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Protocol 2: Preparation of a 1 mg/mL Bradykinin
(acetate) Stock Solution in Sterile Water or 0.1 M Acetic
Acid

This protocol is suitable for applications where an organic solvent-free solution is required.
Materials:

o Bradykinin (acetate) powder

 Sterile, deionized, and filtered water or 0.1 M Acetic Acid

o Sterile, RNase/DNase-free microcentrifuge tubes

o Calibrated micropipettes and sterile tips

o Vortex mixer

e Analytical balance

Procedure:

Aseptic Technique: Work in a sterile environment.
o Equilibration: Bring the Bradykinin (acetate) vial to room temperature.

» Weighing: Weigh the desired amount of powder. For 1 mL of a 1 mg/mL solution, weigh 1 mg
of Bradykinin (acetate).

» Dissolution: Add the calculated volume of sterile water or 0.1 M acetic acid to the powder.
e Solubilization: Vortex gently until the solid is fully dissolved.

e Use and Storage: It is recommended to use aqueous solutions fresh on the same day of
preparation.[3] If short-term storage is necessary, aliquot and freeze at -20°C, but note that
stability is not guaranteed for extended periods.
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Note on Further Dilutions: For biological experiments, the stock solution should be further
diluted into aqueous buffers or isotonic saline to the desired final concentration immediately
before use.[3] Ensure the final concentration of the organic solvent is insignificant, as it may
have physiological effects.[3]
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Caption: Workflow for preparing Bradykinin (acetate) stock solution.
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Caption: Simplified Bradykinin B2 receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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